Cas no 1383561-32-7 (10-Methyl Docetaxel-D3)
10-Methyl Docetaxel-D3 Chemical and Physical Properties
Names and Identifiers
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- 10-Methyl Docetaxel-D3
- 10-Methyl Docetaxel-
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- Inchi: 1S/C44H55NO14/c1-23-27(56-38(51)32(48)31(25-16-12-10-13-17-25)45-39(52)59-40(3,4)5)21-44(53)36(57-37(50)26-18-14-11-15-19-26)34-42(8,35(49)33(54-9)30(23)41(44,6)7)28(47)20-29-43(34,22-55-29)58-24(2)46/h10-19,27-29,31-34,36,47-48,53H,20-22H2,1-9H3,(H,45,52)/t27-,28-,29+,31-,32+,33+,34-,36-,42+,43-,44+/m0/s1
- InChI Key: KWXAADKMZIJIMH-BGKJQISDSA-N
- SMILES: O([C@@]12CO[C@]1([H])C[C@H](O)[C@]1(C([C@H](OC([H])([H])[H])C3=C(C)[C@@H](OC(=O)[C@H](O)[C@H](C4C=CC=CC=4)NC(=O)OC(C)(C)C)C[C@@](C3(C)C)(O)[C@@H](OC(C3C=CC=CC=3)=O)[C@]21[H])=O)C)C(=O)C
10-Methyl Docetaxel-D3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M320022-1mg |
10-Methyl Docetaxel-D3 |
1383561-32-7 | 1mg |
$201.00 | 2023-05-17 | ||
| TRC | M320022-10mg |
10-Methyl Docetaxel-D3 |
1383561-32-7 | 10mg |
$1596.00 | 2023-05-17 |
10-Methyl Docetaxel-D3 Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 10-Methyl Docetaxel-D3
10-Methyl Docetaxel-D3: A Comprehensive Overview
10-Methyl Docetaxel-D3, identified by the CAS number 1383561-32-7, is a significant compound in the field of oncology and drug development. This compound is a derivative of docetaxel, a well-known chemotherapy drug used in the treatment of various cancers, including breast, prostate, and lung cancer. The addition of the methyl group at the 10th position and the incorporation of deuterium (D) atoms in the structure introduce unique properties that enhance its pharmacokinetic profile and make it a promising candidate for advanced therapeutic applications.
The structural modification of docetaxel to create 10-Methyl Docetaxel-D3 involves precise chemical engineering to ensure stability and efficacy. The deuterium substitution not only alters the compound's physical properties but also potentially reduces its toxicity while maintaining its antineoplastic activity. Recent studies have highlighted the importance of such modifications in improving drug delivery systems and minimizing adverse effects on healthy cells.
In terms of pharmacodynamics, 10-Methyl Docetaxel-D3 has shown enhanced solubility and bioavailability compared to its parent compound, docetaxel. This improvement is crucial for ensuring that the drug reaches its target sites effectively, thereby optimizing therapeutic outcomes. Researchers have also explored the compound's ability to overcome multidrug resistance in cancer cells, a significant challenge in chemotherapy.
The synthesis of 10-Methyl Docetaxel-D3 involves a multi-step process that includes deuterium labeling and methyl group addition. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity. These analytical methods are essential for ensuring the quality and consistency of the product, which is critical for its use in clinical settings.
Clinical trials involving 10-Methyl Docetaxel-D3 have demonstrated promising results, particularly in terms of reduced side effects and improved patient tolerance. The deuterium substitution has been shown to slow down the metabolism of the drug, allowing it to remain active in the body for longer periods. This extended activity enhances its efficacy against cancer cells while reducing the frequency of administration required.
In addition to its therapeutic applications, 10-Methyl Docetaxel-D3 has also been utilized as a tool in pharmacokinetic studies to better understand drug behavior within the human body. By incorporating deuterium into the molecule, researchers can track its distribution, metabolism, and excretion more accurately using techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). These insights are invaluable for optimizing dosing regimens and improving treatment outcomes.
The development of 10-Methyl Docetaxel-D3 represents a significant advancement in cancer therapy, offering a safer and more effective alternative to traditional chemotherapy agents. As research continues, further refinements to its structure and delivery mechanisms are expected, paving the way for even more innovative treatments in oncology.
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